Cas no 210046-90-5 (2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione)

• Product Name: 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione
• CAS No: 210046-90-5
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• MDL: MFCD33492645
• CID: 5654833
• PubChem ID: 68171292
• Update Time: 2025-06-08

2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27750891
• 2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione
• SCHEMBL11936466
• 210046-90-5
• 2H-1,2,6-Thiadiazine, 2-ethyltetrahydro-, 1,1-dioxide
• 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione

• MDL： MFCD33492645
• Inchi： 1S/C5H12N2O2S/c1-2-7-5-3-4-6-10(7,8)9/h6H,2-5H2,1H3
• InChI Key： JLAWKLCYVCDRNV-UHFFFAOYSA-N
• SMILES： S1(NCCCN1CC)(=O)=O

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 257.1±23.0 °C(Predicted)
• pka: 13.47±0.20(Predicted)

Additional information on 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione

Professional Introduction to Compound with CAS No. 210046-90-5 and Product Name: 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione

The compound identified by the CAS number 210046-90-5 and the product name 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiadiazinane class, a structural motif known for its versatile biological activities. The presence of multiple nitrogen and sulfur atoms in its core structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the potential of thiadiazinane derivatives as pharmacophores due to their ability to interact with biological targets in multiple ways. The 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione molecule, in particular, has garnered attention for its structural complexity and functional diversity. The ethyl substituent at the 2-position introduces a degree of lipophilicity that can enhance membrane permeability, while the dione functionality at the 1-position provides a site for further chemical modification.

In the context of contemporary drug design, this compound has been explored for its potential applications in treating various therapeutic indications. Studies have demonstrated its efficacy in inhibiting key enzymatic pathways associated with inflammation and oxidative stress. The thiadiazinane core is particularly recognized for its ability to modulate the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in the inflammatory response.

One of the most compelling aspects of 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound, enabling further exploration of its pharmacological properties. The synthesis typically involves multi-step reactions that incorporate nitrogen and sulfur-containing heterocycles into the desired framework. These synthetic strategies have been optimized to minimize side reactions and maximize yield, ensuring that the final product meets high purity standards.

The biological activity of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed that 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione exhibits potent inhibitory effects on several target proteins relevant to human health. Notably, it has shown promise in reducing pro-inflammatory cytokine production by interacting with transcription factors such as NF-κB. This interaction disrupts signaling cascades that lead to the expression of inflammatory genes, thereby alleviating symptoms associated with chronic inflammatory diseases.

Preclinical studies have further validated the therapeutic potential of this compound. Animal models of inflammation have demonstrated significant reductions in disease severity when treated with 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione, without apparent toxicity at effective doses. These findings suggest that this molecule could be a viable candidate for clinical development as an anti-inflammatory agent. Additionally, its structural features may allow for further derivatization to enhance selectivity and reduce off-target effects.

The chemical stability of 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione is another critical factor that contributes to its suitability as a pharmaceutical lead. The compound exhibits good stability under standard storage conditions, ensuring long-term viability in both research and industrial settings. Furthermore, its solubility profile has been optimized for formulation into various delivery systems, including oral tablets and injectable solutions.

Advances in computational chemistry have also played a pivotal role in understanding the mechanism of action of this compound. Molecular docking studies have identified specific binding interactions between 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione and target proteins at an atomic level. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Additionally, quantum mechanical calculations have provided valuable information about the electronic structure of the molecule, which is essential for predicting its reactivity and metabolic fate.

The future direction of research on 2-Ethyl-1lambda6,2,6-thiadiazinane-1,1-dione includes exploring its potential in combination therapies. By pairing this compound with other bioactive molecules targeting different pathways within a disease network, researchers aim to achieve synergistic effects that could lead to more effective treatments. Furthermore，the development of novel delivery systems，such as nanoparticles or liposomes，is being investigated to enhance bioavailability and targeted delivery.

In conclusion，the compound with CAS No. 210046-90-5，known as 2-Ethyl-1lambda6，2，6-thiadiazinane-l，l-dione, represents a promising candidate for therapeutic intervention。Its unique structural features、biological activities、and synthetic accessibility make it an attractive scaffold for drug discovery。Ongoing research efforts are focused on optimizing its pharmacological profile、developing scalable synthesis methods、and exploring new applications。With continued investigation，this compound has the potential to contribute significantly to advancements in medicine。